Cas no 13707-23-8 (Methanone,(4-methylphenyl)-1-piperidinyl-)

Methanone,(4-methylphenyl)-1-piperidinyl- structure
13707-23-8 structure
Product Name:Methanone,(4-methylphenyl)-1-piperidinyl-
CAS No:13707-23-8
MF:C13H17NO
MW:203.280183553696
CID:209087
PubChem ID:83672
Update Time:2025-04-19

Methanone,(4-methylphenyl)-1-piperidinyl- Chemical and Physical Properties

Names and Identifiers

    • Methanone,(4-methylphenyl)-1-piperidinyl-
    • (4-methylphenyl)-piperidin-1-ylmethanone
    • 1-Piperidinyl(p-tolyl)methanone
    • (4-methyl-phenyl)-(piperidin-1-yl)methanone
    • (4-methyl-phenyl)-piperidin-1-yl-methanone
    • 1-(4-methylbenzoyl)piperidine
    • AC1L35WX
    • AC1Q5DVX
    • AQ-390
    • ChemDiv3_001799
    • CTK4C0631
    • N-(4-methylbenzoyl)piperidine
    • N-(p-methylbenzoyl)piperidine
    • piperidin-1-yl(p-tolyl)methanone
    • piperidin-1-yl-p-tolyl-methanone
    • Piperidine, 1-(4-methylbenzoyl)-
    • SureCN257545
    • Ai3-31640
    • 1-(p-Toluoyl)piperidine
    • 4-Methylphenyl(piperidino) ketone
    • SCHEMBL257545
    • BRD-K07582751-001-01-4
    • NSC-38133
    • AKOS001630686
    • HMS1478B17
    • SR-01000454295
    • SR-01000454295-1
    • N-Toluoyl piperidine
    • AQ-390/09693049
    • DTXSID60877250
    • 28134-21-6
    • NSC 38133
    • 13707-23-8
    • Methanone, (4-methylphenyl)-1-piperidinyl-
    • IDI1_020765
    • NSC38133
    • Inchi: 1S/C13H17NO/c1-11-5-7-12(8-6-11)13(15)14-9-3-2-4-10-14/h5-8H,2-4,9-10H2,1H3
    • InChI Key: JHOMIXKATLMPEJ-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC(C)=CC=1)N1CCCCC1

Computed Properties

  • Exact Mass: 203.13111
  • Monoisotopic Mass: 203.131014166g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 213
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 20.3Ų

Experimental Properties

  • PSA: 20.31
  • LogP: 2.55900
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